Cas no 2229514-56-9 (2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine)

2-Fluoro-4-[2-methoxy-1-(trifluoromethyl)phenyl]propan-1-amine is a fluorinated aromatic amine derivative characterized by its trifluoromethyl and methoxy substituents, which impart unique electronic and steric properties. The compound's structural features enhance its potential as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The fluorine atoms contribute to increased metabolic stability and lipophilicity, while the methoxy group offers synthetic versatility for further functionalization. This compound is suitable for applications requiring precise modulation of reactivity and selectivity in complex organic transformations. Its well-defined molecular architecture makes it a valuable candidate for research in medicinal chemistry and material science.

2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine structure

2229514-56-9 structure

Product Name:2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine

CAS No:2229514-56-9

MF:C₁₁H₁₃F₄NO

MW:251.220637083054

CID:6174137

PubChem ID:165851408

Update Time:2025-05-04

2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine
- 2229514-56-9
- EN300-1959267
- 2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine
- Inchi： 1S/C11H13F4NO/c1-10(6-16,17-2)7-3-4-9(12)8(5-7)11(13,14)15/h3-5H,6,16H2,1-2H3
- InChI Key： CEZVLSWFIXBJLO-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C(F)(F)F)C(C)(CN)OC

Computed Properties

Exact Mass: 251.09332669g/mol
Monoisotopic Mass: 251.09332669g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 35.2Å²

2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1959267-0.05g	2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine	2229514-56-9	0.05g	$983.0	2023-09-17
Enamine	EN300-1959267-0.1g	2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine	2229514-56-9	0.1g	$1031.0	2023-09-17
Enamine	EN300-1959267-0.25g	2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine	2229514-56-9	0.25g	$1078.0	2023-09-17
Enamine	EN300-1959267-0.5g	2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine	2229514-56-9	0.5g	$1124.0	2023-09-17
Enamine	EN300-1959267-1.0g	2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine	2229514-56-9	1g	$1172.0	2023-05-27
Enamine	EN300-1959267-2.5g	2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine	2229514-56-9	2.5g	$2295.0	2023-09-17
Enamine	EN300-1959267-5.0g	2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine	2229514-56-9	5g	$3396.0	2023-05-27
Enamine	EN300-1959267-10.0g	2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine	2229514-56-9	10g	$5037.0	2023-05-27
Enamine	EN300-1959267-1g	2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine	2229514-56-9	1g	$1172.0	2023-09-17
Enamine	EN300-1959267-5g	2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methoxypropan-1-amine	2229514-56-9	5g	$3396.0	2023-09-17

2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

Additional information on 2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine

Recent Advances in the Study of 2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine (CAS: 2229514-56-9)

The compound 2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine (CAS: 2229514-56-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated phenyl and methoxypropan-1-amine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis protocol that improves yield and purity. The protocol involves the use of palladium-catalyzed cross-coupling reactions, followed by selective fluorination and amination steps. This advancement is crucial for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that 2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine exhibits potent activity as a modulator of certain neurotransmitter systems. Specifically, it has been identified as a selective serotonin receptor agonist, with potential applications in the treatment of neurological disorders such as depression and anxiety. In vitro and in vivo studies have shown that the compound has a high binding affinity and favorable pharmacokinetic properties, including good blood-brain barrier penetration.

Another significant finding comes from a recent preclinical study investigating the compound's anti-inflammatory effects. Researchers found that 2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential use in treating inflammatory diseases. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), highlighted the compound's ability to modulate NF-κB signaling pathways, a key regulator of inflammation.

Despite these promising results, challenges remain in the development of 2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance selectivity and reduce toxicity, as well as on exploring combination therapies to maximize therapeutic efficacy.

In conclusion, 2-4-fluoro-3-(trifluoromethyl)phenyl-2-methoxypropan-1-amine (CAS: 2229514-56-9) represents a promising candidate for further drug development. Its unique chemical structure and multifaceted pharmacological profile make it a valuable subject of study in the chemical biology and pharmaceutical fields. Continued research efforts are expected to uncover additional therapeutic applications and optimize its clinical potential.